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Compound of Interest

Compound Name: Dehydroabietyl isothiocyanate

CAS No.: 115269-93-7

Cat. No.: B037626

Get Quote

Synthesis, Characterization, and Application in
Chiral Resolution & Drug Discovery
Part 1: Executive Summary & Chemical Identity
Dehydroabietyl isothiocyanate (DAITC) is a semi-synthetic diterpene derivative synthesized

from dehydroabietylamine (leontamine), a naturally occurring resin amine derived from

disproportionated rosin. While the parent amine is widely cataloged, the isothiocyanate

derivative is frequently synthesized in situ or on-demand for high-value research applications,

specifically as a Chiral Derivatizing Agent (CDA) in NMR spectroscopy and as a lipophilic

scaffold in medicinal chemistry.

Unlike simple aliphatic isothiocyanates, DAITC possesses a bulky, chiral tricyclic

hydrophenanthrene skeleton. This structural rigidity, combined with the electrophilic

isothiocyanate (

) moiety, allows it to serve as a "molecular warhead" for covalent protein modification or as a
steric discriminator in enantiomeric resolution.
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Chemical Profile[1][2][3][4][5][6][7][8]
Property Detail

Compound Name Dehydroabietyl Isothiocyanate

Synonyms
12-Isothiocyanatodehydroabietane; Abietyl

isothiocyanate

Parent Precursor CAS 1446-61-3 (Dehydroabietylamine)

Derivative CAS
Note: Frequently unlisted in commercial

catalogs.[5] Synthesized from 1446-61-3.

Molecular Formula

Molecular Weight ~327.53 g/mol

Physical State Viscous oil or low-melting solid (yellowish)

Solubility

Soluble in

,

, Benzene; Insoluble in water

Part 2: Synthetic Pathways & Experimental Protocols
For researchers requiring DAITC, direct synthesis from dehydroabietylamine is the standard

protocol. The transformation converts the primary amine to an isothiocyanate. Two primary

routes exist: the Dicyclohexylcarbodiimide (DCC) mediated desulfurization (preferred for safety)

and the Thiophosgene route (traditional but hazardous).

Mechanism of Synthesis
The reaction proceeds via the formation of a dithiocarbamate intermediate formed by the

nucleophilic attack of the amine on carbon disulfide (

). A desulfurizing agent (DCC) then facilitates the elimination of hydrogen sulfide to yield the
isothiocyanate.
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Figure 1: Synthetic pathway from Dehydroabietylamine to DAITC via dithiocarbamate

desulfurization.

Detailed Protocol: The DCC/CS2 Method
This protocol is favored for its avoidance of thiophosgene and high yield.

Reagents:

Dehydroabietylamine (>90% purity)

Carbon Disulfide (

)

Triethylamine (

)[9]

Dicyclohexylcarbodiimide (DCC)

Solvent: Anhydrous Tetrahydrofuran (THF) or Dichloromethane (

)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet, dissolve 10 mmol of Dehydroabietylamine in 30 mL of anhydrous THF.
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Dithiocarbamate Formation: Cool the solution to 0°C in an ice bath. Add 11 mmol of

Triethylamine, followed by the dropwise addition of 50 mmol of Carbon Disulfide (excess is

used to drive equilibrium).

Incubation: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature

(RT) and stir for 2 hours. The solution typically turns yellow, indicating dithiocarbamate

formation.

Desulfurization: Cool the mixture back to 0°C. Add 10 mmol of DCC dissolved in minimal

THF dropwise.

Reaction: Stir at 0°C for 1 hour, then at RT overnight. A white precipitate (Dicyclohexylurea -

DCU) will form.

Workup: Filter off the DCU precipitate. Concentrate the filtrate under reduced pressure.

Purification: Redissolve the residue in hexanes (DAITC is highly soluble; remaining DCU is

not). Filter again. Purify via flash column chromatography (Silica gel, Hexane/EtOAc

gradient) if high purity is required.

Validation: Confirm structure via IR (strong peak at ~2100

for

) and

-NMR.

Part 3: Applications in Research & Development
1. Chiral Resolution (NMR & Chromatography)
DAITC is a potent Chiral Derivatizing Agent (CDA). Its bulky, chiral abietane skeleton creates a

distinct asymmetric environment when reacted with racemic amines or amino alcohols.

Mechanism: DAITC reacts with a racemic substrate (

) to form diastereomeric thioureas.

Differentiation: The protons in the resulting diastereomers exhibit distinct chemical shifts (
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) in

-NMR, allowing for the calculation of enantiomeric excess (ee) without chiral HPLC.

Stationary Phases: DAITC can be covalently bonded to aminopropyl silica to create "Pirkle-

type" Chiral Stationary Phases (CSPs) for HPLC columns.

2. Medicinal Chemistry (Antimicrobial & Anticancer)
The isothiocyanate group is a known pharmacophore (e.g., Sulforaphane).[1][10] DAITC

combines this reactivity with the lipophilicity of the diterpene ring, enhancing membrane

permeability.

Target: Cysteine residues on proteins (e.g., tubulin, phosphatases).

Activity: Research indicates dehydroabietyl derivatives exhibit cytotoxicity against HeLa and

HepG2 cell lines and antimicrobial activity against S. aureus (MRSA).
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Figure 2: Pharmacological mechanism of action. The lipophilic diterpene tail facilitates

membrane crossing, allowing the ITC group to covalently modify intracellular protein targets.

Part 4: Analytical Characterization
To ensure the integrity of the synthesized DAITC, the following analytical signals must be

verified.
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Technique Expected Signal Mechanistic Insight

FT-IR
2050–2150

(Strong, Broad)

Diagnostic stretching vibration

of the isothiocyanate (

) cumulene system.

-NMR 6.9 - 7.2 ppm (Aromatic region)

Signals characteristic of the

aromatic C-ring of the

dehydroabietyl skeleton.

-NMR ~130-140 ppm

Carbon signal of the

isothiocyanate group (often

weak due to lack of NOE).

Mass Spec [M+H]+ ~328 Protonated molecular ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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